Cas no 2877645-10-6 (1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide)

• Product Name: 1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide
• CAS No: 2877645-10-6
• MF: C₁₇H₂₀FN₃O
• MW: 301.358607292175
• CID: 5329961
• Update Time: 2025-05-21

1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-3-piperidinecarboxamide
• 1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide

• Inchi： 1S/C17H20FN3O/c18-16-8-12(9-19)3-4-13(16)10-21-7-1-2-14(11-21)17(22)20-15-5-6-15/h3-4,8,14-15H,1-2,5-7,10-11H2,(H,20,22)
• InChI Key： QUWAOOXOHZVMCR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C#N)C=C2F)CCCC(C(NC2CC2)=O)C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 500.7±50.0 °C(Predicted)
• pka: 15.67±0.20(Predicted)

Additional information on 1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide

Introduction to 1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide (CAS No. 2877645-10-6)

1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide, identified by its CAS number 2877645-10-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex aromatic and heterocyclic structure, which makes it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide incorporates several key structural features that are highly relevant to modern pharmacological research. The presence of a cyanobenzene moiety at the para position relative to the methyl group and a fluorobenzene ring at the ortho position introduces unique electronic and steric properties. These features are critical in determining the compound's interactions with biological targets, particularly enzymes and receptors involved in disease pathways.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in 1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide contributes to these desirable properties, making it an attractive scaffold for medicinal chemists. Furthermore, the incorporation of a cyanide group can modulate reactivity and binding affinity, offering a versatile tool for structure-activity relationship (SAR) studies.

The piperidine ring in this compound is another key structural element that has been extensively studied for its role in drug design. Piperidine derivatives are known for their ability to enhance oral bioavailability and improve binding interactions with biological targets. Specifically, the N-substituted piperidine moiety in 1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide provides a stable platform for further functionalization, enabling the development of novel therapeutic agents.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Virtual screening and molecular docking studies have been instrumental in identifying potential drug candidates like 1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide. These computational approaches have not only accelerated the drug discovery process but also provided valuable insights into the structural optimization of lead compounds.

In vitro studies have begun to unravel the pharmacological potential of 1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide. Initial experiments suggest that this compound exhibits promising activity against various biological targets, including enzymes and receptors implicated in neurological disorders. The unique combination of structural features makes it a versatile scaffold for designing molecules with tailored pharmacological properties.

The synthesis of 1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide presents both challenges and opportunities for synthetic chemists. The need for precise control over regioselectivity and stereochemistry is paramount to ensure the desired biological activity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex core structure efficiently.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. In 1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide, the fluorine atom at the ortho position of the benzene ring contributes to metabolic stability by resisting hydrolysis under physiological conditions. This property is particularly valuable in extending the half-life of drugs and improving their overall efficacy.

The cyanobenzene moiety introduces additional electronic effects that can influence both solubility and binding affinity. The electron-withdrawing nature of the cyano group can enhance interactions with positively charged biological targets, making it an effective tool for designing high-affinity ligands. These features collectively contribute to the compound's potential as a therapeutic agent.

Ongoing research is focused on expanding the chemical space explored by derivatives of 1-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylpiperidine-3-carboxamide. By systematically modifying various substituents, researchers aim to identify analogs with enhanced potency, selectivity, and pharmacokinetic profiles. The integration of machine learning techniques into drug discovery pipelines has further accelerated this process by predicting optimal modifications based on large datasets.

The development of novel therapeutic agents requires not only innovative chemistry but also rigorous evaluation through preclinical studies. In vivo models are being utilized to assess the safety and efficacy of compounds like 1-(4->methyl-N-cyclopropyl>methyl>methyl>methyl>methyl>methyl>methyl>methyl>methyl>methyl>methyl>methyl

The development of novel therapeutic agents requires not only innovative chemistry but also rigorous evaluation through preclinical studies. In vivo models are being utilized to assess the safety and efficacy of compounds like 1-(4-bromo
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